Cas no 954573-02-5 (3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 954573-02-5
• MF: C₈H₆Cl₂N₂O₃S
• MW: 281.115838527679
• MDL: MFCD09742337
• CID: 5249349
• PubChem ID: 16795511
• Update Time: 2025-11-02

3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonamide, 3,3-dichloro-2,3-dihydro-2-oxo-
• 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide

• MDL： MFCD09742337
• Inchi： 1S/C8H6Cl2N2O3S/c9-8(10)5-3-4(16(11,14)15)1-2-6(5)12-7(8)13/h1-3H,(H,12,13)(H2,11,14,15)
• InChI Key： DKQYKNWGJVVYFD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(S(N)(=O)=O)C=C2)C(Cl)(Cl)C1=O

Additional information on 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide

Comprehensive Guide to 3,3-Dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 954573-02-5): Properties, Applications, and Market Insights

3,3-Dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 954573-02-5) is a specialized sulfonamide derivative with a unique indole backbone, making it a compound of significant interest in pharmaceutical and agrochemical research. This article delves into its chemical properties, synthetic pathways, applications, and emerging trends in the market, while addressing common queries from researchers and industry professionals.

The molecular structure of 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide features a chlorinated indole core coupled with a sulfonamide group, which enhances its reactivity and versatility. With a molecular formula of C₈H₆Cl₂N₂O₃S, this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), but limited solubility in water. Its stability under ambient conditions makes it suitable for various laboratory applications.

One of the most searched questions about this compound is: "What are the synthetic routes for 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide?" The synthesis typically involves the chlorination of indole derivatives followed by sulfonylation. Researchers often optimize reactions using catalysts like palladium or copper to improve yields. Recent studies highlight greener alternatives, such as microwave-assisted synthesis, aligning with the growing demand for sustainable chemistry.

In the pharmaceutical sector, 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide serves as a key intermediate for designing enzyme inhibitors and antimicrobial agents. Its sulfonamide moiety is particularly valuable in targeting carbonic anhydrases, a hot topic in drug discovery for conditions like glaucoma and cancer. Agrochemical applications include its use in herbicide formulations, where its chlorinated indole structure enhances herbicidal activity.

Market trends reveal increasing demand for high-purity 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide, driven by R&D investments in precision medicine and crop protection. Suppliers emphasize GMP-compliant production to meet regulatory standards, a frequent concern among buyers. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring batch-to-batch consistency.

For researchers exploring structure-activity relationships (SAR), modifications to the indole ring or sulfonamide group of this compound can yield derivatives with enhanced bioactivity. Computational tools like molecular docking are increasingly used to predict interactions, a trend reflecting the integration of AI in chemical research.

In summary, 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 954573-02-5) is a multifaceted compound with expanding roles in science and industry. Its synthesis, applications, and market dynamics align with broader shifts toward sustainability and innovation, making it a compelling subject for further study.